Methyl 4-({5-[4-(allyloxy)-3,5-dibromobenzylidene]-3-ethyl-4-oxo-1,3-thiazolidin-2-ylidene}amino)benzoate

• Molecular Formula: C23H20Br2N2O4S
• Molecular Weight: 580.3 g/mol
• IUPAC Name: methyl 4-[[(5E)-5-[(3,5-dibromo-4-prop-2-enoxyphenyl)methylidene]-3-ethyl-4-oxo-1,3-thiazolidin-2-ylidene]amino]benzoate
• InChI: InChI=1S/C23H20Br2N2O4S/c1-4-10-31-20-17(24)11-14(12-18(20)25)13-19-21(28)27(5-2)23(32-19)26-16-8-6-15(7-9-16)22(29)30-3/h4,6-9,11-13H,1,5,10H2,2-3H3/b19-13+,26-23?
• InChI Key: UZJWJMAKMDYZAN-LMEPTBFJSA-N
• Isomeric SMILES: CCN1C(=O)/C(=C\C2=CC(=C(C(=C2)Br)OCC=C)Br)/SC1=NC3=CC=C(C=C3)C(=O)OC
• SMILES: CCN1C(=O)C(=CC2=CC(=C(C(=C2)Br)OCC=C)Br)SC1=NC3=CC=C(C=C3)C(=O)OC

Description

Methyl 4-({5-[4-(allyloxy)-3,5-dibromobenzylidene]-3-ethyl-4-oxo-1,3-thiazolidin-2-ylidene}amino)benzoate is a synthetic compound that has gained significant attention in the field of medicinal chemistry. This compound is a member of the thiazolidine class of compounds and has shown promising results in scientific research applications.

Mechanism of Action

The mechanism of action of Methyl 4-({5-[4-(allyloxy)-3,5-dibromobenzylidene]-3-ethyl-4-oxo-1,3-thiazolidin-2-ylidene}amino)benzoate is not fully understood. However, studies have shown that this compound inhibits the growth of cancer cells by inducing apoptosis and cell cycle arrest. Additionally, Methyl 4-({5-[4-(allyloxy)-3,5-dibromobenzylidene]-3-ethyl-4-oxo-1,3-thiazolidin-2-ylidene}amino)benzoate has been shown to inhibit bacterial growth by disrupting cell membrane integrity.
Biochemical and Physiological Effects:
Methyl 4-({5-[4-(allyloxy)-3,5-dibromobenzylidene]-3-ethyl-4-oxo-1,3-thiazolidin-2-ylidene}amino)benzoate has been shown to have a variety of biochemical and physiological effects. Studies have shown that this compound inhibits the activity of several enzymes involved in cancer cell proliferation. Additionally, Methyl 4-({5-[4-(allyloxy)-3,5-dibromobenzylidene]-3-ethyl-4-oxo-1,3-thiazolidin-2-ylidene}amino)benzoate has been shown to have antioxidant and anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

One advantage of using Methyl 4-({5-[4-(allyloxy)-3,5-dibromobenzylidene]-3-ethyl-4-oxo-1,3-thiazolidin-2-ylidene}amino)benzoate in lab experiments is its ability to inhibit cancer cell growth and bacterial growth. Additionally, this compound has been shown to have antioxidant and anti-inflammatory properties, which may be useful in studying certain disease models. However, a limitation of using Methyl 4-({5-[4-(allyloxy)-3,5-dibromobenzylidene]-3-ethyl-4-oxo-1,3-thiazolidin-2-ylidene}amino)benzoate in lab experiments is its potential toxicity, which may limit its use in certain assays.

Future Directions

There are several future directions for research on Methyl 4-({5-[4-(allyloxy)-3,5-dibromobenzylidene]-3-ethyl-4-oxo-1,3-thiazolidin-2-ylidene}amino)benzoate. One direction is to study the compound's mechanism of action in greater detail, in order to better understand its potential as an anticancer and antimicrobial agent. Additionally, further research could be done to investigate the compound's potential as an antioxidant and anti-inflammatory agent. Finally, studies could be conducted to investigate the potential toxicity of Methyl 4-({5-[4-(allyloxy)-3,5-dibromobenzylidene]-3-ethyl-4-oxo-1,3-thiazolidin-2-ylidene}amino)benzoate in vivo, in order to better understand its safety profile.

Synthesis Methods

The synthesis of Methyl 4-({5-[4-(allyloxy)-3,5-dibromobenzylidene]-3-ethyl-4-oxo-1,3-thiazolidin-2-ylidene}amino)benzoate is a multistep process that involves the reaction of several reagents. The synthesis begins with the reaction of ethyl 4-bromoacetoacetate and thiosemicarbazide in ethanol to form ethyl 4-(1,3-thiazol-2-yl)acetoacetate. This intermediate is then reacted with 4-(allyloxy)-3,5-dibromobenzaldehyde in the presence of sodium hydroxide to form the desired product, Methyl 4-({5-[4-(allyloxy)-3,5-dibromobenzylidene]-3-ethyl-4-oxo-1,3-thiazolidin-2-ylidene}amino)benzoate.

Scientific Research Applications

Methyl 4-({5-[4-(allyloxy)-3,5-dibromobenzylidene]-3-ethyl-4-oxo-1,3-thiazolidin-2-ylidene}amino)benzoate has shown promising results in scientific research applications. This compound has been studied for its potential as an anticancer agent, with studies showing that it inhibits the growth of cancer cells in vitro. Additionally, Methyl 4-({5-[4-(allyloxy)-3,5-dibromobenzylidene]-3-ethyl-4-oxo-1,3-thiazolidin-2-ylidene}amino)benzoate has been studied for its potential as an antimicrobial agent, with studies showing that it has activity against a variety of bacterial strains.